1-[1-(2,3-Dimethoxybenzyl)piperidin-4-yl]azepane

• Molecular Formula: C20H32N2O2
• Molecular Weight: 332.5 g/mol
• IUPAC Name: 1-[1-[(2,3-dimethoxyphenyl)methyl]piperidin-4-yl]azepane
• InChI: InChI=1S/C20H32N2O2/c1-23-19-9-7-8-17(20(19)24-2)16-21-14-10-18(11-15-21)22-12-5-3-4-6-13-22/h7-9,18H,3-6,10-16H2,1-2H3
• InChI Key: IAKOXWWDAONPLP-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1OC)CN2CCC(CC2)N3CCCCCC3

Description

1-[1-(2,3-Dimethoxybenzyl)piperidin-4-yl]azepane, also known as DAIBP, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of neuroscience.

Mechanism of Action

The exact mechanism of action of 1-[1-(2,3-Dimethoxybenzyl)piperidin-4-yl]azepane is not fully understood, but it is believed to act as a modulator of neurotransmitter receptors. It has been shown to bind to the dopamine D1 receptor and the sigma-1 receptor, and may also interact with other receptors in the brain.
Biochemical and Physiological Effects:
Studies have shown that 1-[1-(2,3-Dimethoxybenzyl)piperidin-4-yl]azepane can affect various biochemical and physiological processes in the brain, including dopamine release, neuronal activity, and gene expression. It has also been shown to have neuroprotective effects in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[1-(2,3-Dimethoxybenzyl)piperidin-4-yl]azepane in lab experiments is its high selectivity for certain receptors, which allows for more specific targeting of these receptors. However, one limitation is its relatively low potency compared to other ligands, which may require higher concentrations to achieve desired effects.

Future Directions

There are several potential future directions for research on 1-[1-(2,3-Dimethoxybenzyl)piperidin-4-yl]azepane. One area of interest is its potential as a therapeutic agent for neurological disorders, such as Parkinson's disease and schizophrenia. Another area of research could focus on its interactions with other neurotransmitter receptors and their potential implications for brain function. Additionally, further studies could investigate the potential use of 1-[1-(2,3-Dimethoxybenzyl)piperidin-4-yl]azepane as a tool for studying the role of specific receptors in the brain.
In conclusion, 1-[1-(2,3-Dimethoxybenzyl)piperidin-4-yl]azepane is a chemical compound that has shown potential for various applications in the field of neuroscience. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. Further research is needed to fully understand the potential of this compound for therapeutic and research purposes.

Synthesis Methods

1-[1-(2,3-Dimethoxybenzyl)piperidin-4-yl]azepane can be synthesized through a multi-step process involving the reaction of 2,3-dimethoxybenzaldehyde with piperidine, followed by a series of reactions with various reagents to produce the final product. The synthesis of 1-[1-(2,3-Dimethoxybenzyl)piperidin-4-yl]azepane has been described in detail in several scientific publications.

Scientific Research Applications

1-[1-(2,3-Dimethoxybenzyl)piperidin-4-yl]azepane has been studied for its potential use as a ligand for various neurotransmitter receptors, including the dopamine D1 receptor and the sigma-1 receptor. It has also been investigated for its potential as a therapeutic agent for various neurological disorders, such as Parkinson's disease and schizophrenia.